![molecular formula C9H13Cl2NO B571957 5-(Chloromethyl)-2-isopropoxypyridine hydrochloride CAS No. 1357945-88-0](/img/structure/B571957.png)
5-(Chloromethyl)-2-isopropoxypyridine hydrochloride
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Description
5-(Chloromethyl)-2-isopropoxypyridine hydrochloride, also known as this compound, is a useful research compound. Its molecular formula is C9H13Cl2NO and its molecular weight is 222.109. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity
Synthesis of Chloro-Derivatives : Kolder and Hertog (2010) described the synthesis of 5-chloro-derivative of 2,4-dihydroxypyridine, along with other chloro-pyridines. They also explored the reactivity of these compounds with bromine and hydrobromic and hydrochloric acid solutions (Kolder & Hertog, 2010).
Formation of Chloromethyl Derivatives : Gilchrist, Iskander, and Yagoub (1985) investigated the conversion of 3-acyloxazines into 3-alkoxypyridine 1-oxides and 2-chloromethyl-3-hydroxypyridine hydrochloride in acidic conditions, discussing possible mechanisms for these reactions (Gilchrist, Iskander, & Yagoub, 1985).
Synthesis of Derivatives
Preparation of Isoxazole Derivatives : Dou et al. (2013) synthesized 5-arylisoxazole derivatives via reactions involving compounds like 3-(dimethyl-amino)-1-arylprop-2-en-1-ones in aqueous media, highlighting the mild and environmentally friendly nature of the process (Dou et al., 2013).
Synthesis of 5-(Haloalkyl)-2'-deoxyuridines : Griengl et al. (1985) described the synthesis of various 5-(haloalkyl)-2'-deoxyuridines, which showed significant antiviral activity. This research highlights the potential pharmaceutical applications of such compounds (Griengl et al., 1985).
Chemical Properties and Applications
Chlorination and Tautomerism Study : Melandri et al. (2020) conducted a study on the tautomeric equilibrium in chlorine monosubstituted 2-hydroxypyridine compounds, providing insights into the chemical behavior of such compounds under different conditions (Melandri et al., 2020).
Corrosion Inhibition by Chloromethyl Compounds : Faydy et al. (2016) explored the use of 5-(chloromethyl)-8-quinolinol hydrochloride in inhibiting corrosion of carbon steel in hydrochloric acid solution, indicating its potential as a corrosion inhibitor (Faydy et al., 2016).
Conversion of Plant Biomass : Mascal and Nikitin (2010) reported on converting plant biomass into valuable feedstocks like 5-(hydroxymethyl)furfural and levulinic acid using 5-(chloromethyl)furfural, demonstrating its application in renewable energy and organic materials (Mascal & Nikitin, 2010).
Properties
IUPAC Name |
5-(chloromethyl)-2-propan-2-yloxypyridine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12ClNO.ClH/c1-7(2)12-9-4-3-8(5-10)6-11-9;/h3-4,6-7H,5H2,1-2H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLRZLPCQYALLGQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=NC=C(C=C1)CCl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13Cl2NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.11 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1357945-88-0 |
Source
|
Record name | Pyridine, 5-(chloromethyl)-2-(1-methylethoxy)-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1357945-88-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
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